Cas no 879459-55-9 (N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide)
879459-55-9 structure
Product Name:N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide
CAS No:879459-55-9
MF:C22H23ClN4O3
MW:426.896023988724
CID:3102408
PubChem ID:1961675
Update Time:2025-04-21
N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide Chemical and Physical Properties
Names and Identifiers
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- N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide
- MLS000332144
- STK340865
- SMR000221623
- N,N-dibenzyl-4-{4-chloro-3-nitro-5-methyl-1H-pyrazol-1-yl}butanamide
- 879459-55-9
- N,N-dibenzyl-4-(4-chloro-5-methyl-3-nitropyrazol-1-yl)butanamide
- HMS2596M16
- CHEMBL1510550
- AKOS001494015
- N,N-dibenzyl-4-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)butanamide
- AN-329/43210830
- HMS3379F17
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- Inchi: 1S/C22H23ClN4O3/c1-17-21(23)22(27(29)30)24-26(17)14-8-13-20(28)25(15-18-9-4-2-5-10-18)16-19-11-6-3-7-12-19/h2-7,9-12H,8,13-16H2,1H3
- InChI Key: BWOQIIJZDUKDPB-UHFFFAOYSA-N
- SMILES: ClC1C([N+](=O)[O-])=NN(C=1C)CCCC(N(CC1C=CC=CC=1)CC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 426.1458683Da
- Monoisotopic Mass: 426.1458683Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 84Ų
N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
879459-55-9 (N,N-Dibenzyl-4-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-butyramide) Related Products
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